(S)-7-(8-chloronaphthalen-1-yl)-2-((1-methylpyrrolidin-2-yl)methoxy)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4-yl trifluoromethanesulfonate

Specification

• Molecular Formula: C24H24ClF3N4O4S
• Molecular Weight: 557.0 g/mol
• IUPAC Name: [7-(8-chloronaphthalen-1-yl)-2-[[(2S)-1-methylpyrrolidin-2-yl]methoxy]-6,8-dihydro-5H-pyrido[3,4-d]pyrimidin-4-yl] trifluoromethanesulfonate
• Standard InChI: InChI=1S/C24H24ClF3N4O4S/c1-31-11-4-7-16(31)14-35-23-29-19-13-32(20-9-3-6-15-5-2-8-18(25)21(15)20)12-10-17(19)22(30-23)36-37(33,34)24(26,27)28/h2-3,5-6,8-9,16H,4,7,10-14H2,1H3/t16-/m0/s1
• Standard InChI Key: IVYJXACWAQMFBP-INIZCTEOSA-N
• Isomeric SMILES: CN1CCC[C@H]1COC2=NC3=C(CCN(C3)C4=CC=CC5=C4C(=CC=C5)Cl)C(=N2)OS(=O)(=O)C(F)(F)F
• Canonical SMILES: CN1CCCC1COC2=NC3=C(CCN(C3)C4=CC=CC5=C4C(=CC=C5)Cl)C(=N2)OS(=O)(=O)C(F)(F)F

Introduction

(S)-7-(8-chloronaphthalen-1-yl)-2-((1-methylpyrrolidin-2-yl)methoxy)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4-yl trifluoromethanesulfonate is a complex organic compound with a specific stereochemistry, indicated by the "(S)" prefix. This compound is a trifluoromethanesulfonate derivative, which is often used as a leaving group in organic synthesis reactions. The compound's structure includes a tetrahydropyrido[3,4-d]pyrimidine core, a naphthalene ring, and a pyrrolidine moiety.

Preparation and Suppliers

This compound can be synthesized through multi-step organic reactions involving the formation of the pyrido[3,4-d]pyrimidine core, introduction of the naphthalene ring, and attachment of the pyrrolidine and trifluoromethanesulfonate groups.

Suppliers

Several chemical suppliers offer this compound, including:

Supplier	Country	Contact Information
Jinan Carbotang Biotech Co., Ltd.	China	+8615866703830, figo.gao@foxmail.com
ShangHai Caerulum Pharma Discovery Co., Ltd.	China	18149758185, sales-cpd@caerulumpharma.com
Shanghai Easy CDMO Co., Ltd.	China	021-61734564, August@easycdmo.com

Related Compounds

• (S)-7-(8-chloronaphthalen-1-yl)-2-((1-methylpyrrolidin-2-yl)methoxy)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4-ol (CAS: 2408250-15-5): This compound lacks the trifluoromethanesulfonate group and instead has a hydroxyl group at the 4-position.

• 2-((S)-4-(7-(8-chloronaphthalen-1-yl)-2-(((S)-1-methylpyrrolidin-2-yl)methoxy)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4-yl)piperazin-2-yl)acetonitrile (CAS: 2206737-06-4): This compound incorporates a piperazine ring and an acetonitrile group, extending its potential applications.